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Compound of Interest

Compound Name: Lanthanum(III) nitrate hexahydrate

Cat. No.: B083358 Get Quote

Essential Safety and Handling Guide for
Lanthanum(III) Nitrate Hexahydrate
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Lanthanum(III) nitrate hexahydrate. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Lanthanum(III) nitrate hexahydrate is a strong oxidizer and can cause serious eye irritation,

as well as skin and respiratory irritation.[1] Adherence to the following procedures is critical to

minimize risks.

Hazard Identification and Classification
Hazard Class Category Hazard Statement

Oxidising Solids Category 2
H272: May intensify fire;

oxidiser[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1]

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation[1]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Lanthanum(III)
nitrate hexahydrate to prevent exposure.

Protection Type Specification Rationale

Eye Protection

Chemical safety goggles or a

face shield compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[2]

Protects against dust particles

and splashes that can cause

serious eye damage.[3][4]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[2]

Prevents skin irritation from

direct contact.[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust is

generated and exposure limits

may be exceeded.[2]

Protects against respiratory

tract irritation from inhaling

dust.[2]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[2]

Locate and ensure accessibility of emergency equipment, including an eyewash station and

safety shower.[5]

Remove all combustible materials from the handling area.[2][6]

Wear all required PPE before handling the chemical.

2. Handling:

Avoid generating dust.[2][6] Use with adequate ventilation.[2]
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Keep the container tightly closed when not in use.[2]

Avoid contact with eyes, skin, and clothing.[2]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling.[2]

3. Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

reducing agents and combustible materials.[2]

Keep containers tightly closed in a dry place.[1][4] The substance is hygroscopic.[2][4]

Store locked up.[1][6]

Emergency First Aid Procedures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[2]

Skin Contact

Remove contaminated clothing. Flush skin with

plenty of water for at least 15 minutes. Get

medical aid if irritation develops or persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get immediate medical

aid.[2]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get

immediate medical aid.[2]
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Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[7]

Chemical Waste: Lanthanum(III) nitrate hexahydrate is considered a hazardous waste.[7]

It may be classified under EPA hazardous waste numbers D001 (ignitability) and D003

(reactivity).[7]

Procedure for Small Spills:

Clean up spills immediately, avoiding dust generation.[7]

Use a clean shovel to place the material into a dry, covered container.[1]

For small quantities of oxidizing agents, cautiously acidify a 3% solution to pH 2 with

sulfuric acid, then gradually add a 50% excess of sodium bisulfite solution with stirring.[7]

Container Disposal: Do not reuse empty containers.[1] Puncture and dispose of at an

authorized landfill.[7]

Consult your institution's environmental health and safety office for specific disposal

guidance.

Safety Workflow
Caption: Workflow for safely handling Lanthanum(III) nitrate hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.carlroth.com/medias/SDB-8358-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTA1NzZ8YXBwbGljYXRpb24vcGRmfGFEbGlMMmhrWmk4NU1qRXdNRFEzT0RnNU5ETTRMMU5FUWw4NE16VTRYME5JWDBWT0xuQmtaZ3wzYzlmYTBmODU4YzBiNzNiMmQ1ZTM3NGViZGIyOTA3OTMwYjA1ODc3ZmVhZDE5NjMwYTIwMWRkODQ5Y2EyZjIy
https://www.carlroth.com/medias/SDB-7180-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjU1MDV8YXBwbGljYXRpb24vcGRmfGFESTBMMmd3Tnk4NU1UYzVPVGN5T1RZd01qZzJMMU5FUWw4M01UZ3dYMEZWWDBWT0xuQmtaZ3wyMDBkY2Y1MmJlNjgyN2QzODc3OGM0YmRiMTFiM2Q4MDg4YzZlZjAxOTI3MTNlZDQwNDFkM2MxNDM5NjU1OTE5
https://www.fishersci.com/store/msds?partNumber=AC193280050&productDescription=LANTHNUM+III+NITRATE+HEXA+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=L10500&productDescription=LANTHANUM+NITRATE+PURIFD+500G&vendorId=VN00033897&countryCode=US&language=en
https://datasheets.scbt.com/sc-252944.pdf
https://www.benchchem.com/product/b083358#personal-protective-equipment-for-handling-lanthanum-iii-nitrate-hexahydrate
https://www.benchchem.com/product/b083358#personal-protective-equipment-for-handling-lanthanum-iii-nitrate-hexahydrate
https://www.benchchem.com/product/b083358#personal-protective-equipment-for-handling-lanthanum-iii-nitrate-hexahydrate
https://www.benchchem.com/product/b083358#personal-protective-equipment-for-handling-lanthanum-iii-nitrate-hexahydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

